Cas no 2137066-31-8 (Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-)

Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-, is a brominated cyclobutyl derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a cis-3-bromocyclobutylmethyl group attached to a 3-methylbutanamide backbone, offering a unique combination of reactivity and steric properties. The bromine substituent enhances its utility as an intermediate in cross-coupling reactions, while the cyclobutyl ring contributes to conformational rigidity, which may be advantageous in drug design. This compound is particularly valuable for constructing complex molecular architectures, including bioactive molecules and functional materials. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for synthetic chemists.
Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- structure
2137066-31-8 structure
Product Name:Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-
CAS No:2137066-31-8
MF:C10H18BrNO
MW:248.160022258759
CID:5255542
Update Time:2025-06-11

Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-
    • Inchi: 1S/C10H18BrNO/c1-7(2)3-10(13)12-6-8-4-9(11)5-8/h7-9H,3-6H2,1-2H3,(H,12,13)/t8-,9+
    • InChI Key: IISLDBVKQVDXQL-DTORHVGOSA-N
    • SMILES: C(NC[C@@H]1C[C@H](Br)C1)(=O)CC(C)C

Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-377054-0.05g
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide
2137066-31-8
0.05g
$2254.0 2023-05-24
Enamine
EN300-377054-0.1g
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide
2137066-31-8
0.1g
$2361.0 2023-05-24
Enamine
EN300-377054-0.25g
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide
2137066-31-8
0.25g
$2468.0 2023-05-24
Enamine
EN300-377054-0.5g
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide
2137066-31-8
0.5g
$2576.0 2023-05-24
Enamine
EN300-377054-1.0g
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide
2137066-31-8
1g
$2683.0 2023-05-24
Enamine
EN300-377054-2.5g
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide
2137066-31-8
2.5g
$5258.0 2023-05-24
Enamine
EN300-377054-5.0g
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide
2137066-31-8
5g
$7780.0 2023-05-24
Enamine
EN300-377054-10.0g
3-methyl-N-{[(1s,3s)-3-bromocyclobutyl]methyl}butanamide
2137066-31-8
10g
$11537.0 2023-05-24

Additional information on Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-

Research Brief on Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- (CAS: 2137066-31-8)

The compound Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- (CAS: 2137066-31-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl-. The presence of a cis-3-bromocyclobutyl moiety introduces steric and electronic complexities, which have been addressed through advanced catalytic methods and stereoselective transformations. Researchers have reported successful synthesis routes that yield high purity and enantiomeric excess, making this compound a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- exhibits promising interactions with specific protein targets involved in inflammatory pathways. Molecular docking simulations suggest that the bromocyclobutyl group plays a critical role in binding affinity, while the butanamide backbone contributes to stability and solubility. These findings position the compound as a potential lead for developing novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- have revealed favorable absorption and distribution profiles in animal models. The compound's metabolic stability and low toxicity underscore its potential for clinical translation. However, challenges such as optimizing bioavailability and minimizing off-target effects remain areas of active research.

In conclusion, Butanamide, N-[(cis-3-bromocyclobutyl)methyl]-3-methyl- (CAS: 2137066-31-8) represents a promising scaffold for drug discovery, with ongoing studies aimed at elucidating its full therapeutic potential. Future research directions include structure-activity relationship (SAR) studies, in vivo efficacy testing, and the development of derivatives to enhance its pharmacological properties.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk